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Compound of Interest

Compound Name: 10-Nonadecanol

Cat. No.: B101355

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Nonadecanol, a secondary fatty alcohol, is a long-chain aliphatic compound with the
chemical formula C19H400. Its structure consists of a nineteen-carbon chain with a hydroxyl
group located at the tenth carbon position. While less common than its primary alcohol isomer,
1-nonadecanol, 10-nonadecanol and other secondary fatty alcohols are subjects of growing
interest in various scientific fields, including biochemistry, entomology, and materials science.
This technical guide provides a comprehensive overview of the chemical and physical
properties of 10-nonadecanol, detailed experimental protocols for its synthesis, purification,
and analysis, and a summary of its known biological roles and safety information. This
document is intended to serve as a valuable resource for researchers, scientists, and
professionals in drug development who are working with or interested in the unique
characteristics of this long-chain secondary alcohol.

Chemical and Physical Properties

The physicochemical properties of 10-Nonadecanol are summarized in the table below. These
properties are crucial for understanding its behavior in various chemical and biological systems,
and for the development of experimental procedures.
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Property Value Source

Molecular Formula C19H400 PubChem[1]

Molecular Weight 284.52 g/mol LookChem|[2]

CAS Number 16840-84-9 LookChem[2]

Appearance White solid (estimated) The Good Scents Company[3]
Boiling Point 344.8 °C at 760 mmHg LookChem|[2]

Flash Point 127.5°C LookChem[2]

Density 0.836 g/cm? LookChem[2]

Water Solubility Insoluble The Good Scents Company[3]
Solubility in other solvents Soluble in alcohol The Good Scents Company[3]

logP (Octanol/Water Partition )
o 8.325 (estimated) The Good Scents Company[3]
Coefficient)

Experimental Protocols
Synthesis of 10-Nonadecanol via Reduction of 10-
Nonadecanone

A common and effective method for the synthesis of 10-Nonadecanol is the reduction of the
corresponding ketone, 10-nonadecanone, using a mild reducing agent such as sodium
borohydride (NaBHa4)[4]. This method is highly selective for the carbonyl group and is unlikely to
affect other functional groups.

Materials:

10-Nonadecanone

Sodium borohydride (NaBHa4)

Methanol

Diethyl ether
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e Hydrochloric acid (1M)

e Anhydrous magnesium sulfate
e Round-bottom flask

o Magnetic stirrer

e Separatory funnel

e Rotary evaporator

Procedure:

¢ |n a round-bottom flask, dissolve 10-nonadecanone in a suitable solvent such as methanol or
a mixture of methanol and diethyl ether.

o Cool the solution in an ice bath with continuous stirring.

e Slowly add sodium borohydride to the cooled solution in small portions. The molar ratio of
NaBHa4 to 10-nonadecanone should be approximately 1:1, although a slight excess of NaBHa4
can be used to ensure complete reaction.

 After the addition is complete, remove the ice bath and allow the reaction mixture to stir at
room temperature for 1-2 hours.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).

e Once the reaction is complete, cool the mixture in an ice bath and slowly add 1M
hydrochloric acid to quench the excess sodium borohydride and neutralize the reaction
mixture.

o Transfer the mixture to a separatory funnel and extract the product with diethyl ether.
e Wash the organic layer sequentially with water and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator to obtain the crude 10-Nonadecanol.
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Synthetic workflow for 10-Nonadecanol.

Purification of 10-Nonadecanol by Recrystallization

Recrystallization is a standard technique for purifying solid organic compounds based on their
differential solubility in a given solvent at different temperatures[5][6]. The choice of solvent is
critical for successful purification.

Materials:

e Crude 10-Nonadecanol

o A suitable solvent or solvent pair (e.g., ethanol, acetone, hexane/ethyl acetate mixture)[7]
o Erlenmeyer flask

e Hot plate

e Buchner funnel and filter flask

 Filter paper

Procedure:

e Solvent Selection: Test the solubility of a small amount of crude 10-Nonadecanol in various
solvents at room temperature and upon heating. An ideal solvent will dissolve the compound
when hot but not at room temperature. Common solvent systems for long-chain alcohols
include ethanol, acetone, or mixtures like hexane/ethyl acetate[7].

» Dissolution: Place the crude 10-Nonadecanol in an Erlenmeyer flask and add a minimal
amount of the chosen hot solvent to dissolve it completely.

o Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to
remove them.

o Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place
the flask in an ice bath to maximize crystal formation. Slow cooling promotes the formation of
purer crystals[6].
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« |solation: Collect the crystals by vacuum filtration using a Buchner funnel.

e Washing: Wash the crystals with a small amount of cold solvent to remove any remaining
impurities.

» Drying: Dry the purified crystals in a desiccator or a vacuum oven.

Purification workflow for 10-Nonadecanol.

Analysis of 10-Nonadecanol by Gas Chromatography-
Mass Spectrometry (GC-MS)

GC-MS is a powerful analytical technique for the identification and quantification of volatile and
semi-volatile organic compounds like 10-Nonadecanol[3][9].

Materials and Instrumentation:

Purified 10-Nonadecanol

A suitable solvent for injection (e.g., hexane or dichloromethane)

Gas chromatograph coupled with a mass spectrometer (GC-MS)

A suitable capillary column (e.g., non-polar or medium-polar)
Procedure:

o Sample Preparation: Prepare a dilute solution of the purified 10-Nonadecanol in a volatile
solvent like hexane.

¢ GC-MS Parameters:

o

Injector Temperature: Typically set around 250-280 °C.

[¢]

Oven Temperature Program: Start at a lower temperature (e.g., 100 °C), hold for a few
minutes, then ramp up to a higher temperature (e.g., 280-300 °C) at a controlled rate (e.g.,
10 °C/min).

Carrier Gas: Helium at a constant flow rate.

(¢]
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o MS lonization Mode: Electron lonization (EIl) at 70 eV.

o Mass Range: Scan a suitable mass range (e.g., m/z 40-500).

e Injection: Inject a small volume (e.g., 1 pL) of the prepared sample into the GC.

» Data Analysis: The retention time of the peak in the chromatogram and the mass spectrum of
the eluting compound are used for identification. The mass spectrum can be compared with
a library database (e.g., NIST) for confirmation.

Biological Role and Potential Applications

10-Nonadecanol has been identified as a plant metabolite[1]. Long-chain fatty alcohols, in
general, play various roles in biological systems. They are components of waxes that form
protective layers on leaves and insects. There is also evidence that certain long-chain alcohols
act as semiochemicals, including pheromones, in insects[10]. The specific biological functions
and potential applications of 10-Nonadecanol are still under investigation, but its long alkyl
chain and secondary hydroxyl group suggest potential use in areas such as:

e Drug Delivery: The amphiphilic nature of 10-Nonadecanol could make it a candidate for use
in the formulation of drug delivery systems, such as liposomes or nanopatrticles, to improve
the solubility and bioavailability of hydrophobic drugs.

e Pheromone Research: As a potential pheromone component, 10-Nonadecanol could be
studied for its role in insect communication and potentially used in pest management
strategies[11].

Logical relationship of 10-Nonadecanol's properties to its applications.

Safety Information

Detailed toxicological data for 10-Nonadecanol is limited. However, for long-chain fatty
alcohols in general, the following safety precautions should be observed:

e Handling: Wear appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat.
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« Inhalation: Avoid inhaling dust or vapors. Work in a well-ventilated area or use a fume hood.
Safety statements suggest not inhaling dust[2].

» Skin and Eye Contact: Avoid contact with skin and eyes[2]. In case of contact, rinse
thoroughly with water.

o Storage: Store in a cool, dry place away from incompatible materials.

It is always recommended to consult the specific Material Safety Data Sheet (MSDS) for 10-
Nonadecanol before handling the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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